Cas no 1506656-81-0 (Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate)

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate is a thiazole-based ester derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,3-thiazole core substituted with a 2-methylpropylamino group at the 2-position and a methoxycarbonyl moiety at the 4-position, offering versatility for further functionalization. The compound's distinct heterocyclic framework may contribute to biological activity, making it a valuable intermediate in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. Its synthetic accessibility and stability under standard conditions enhance its utility in organic synthesis. The presence of both amino and ester functionalities allows for selective modifications, facilitating the development of novel bioactive molecules.

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate structure

1506656-81-0 structure

Product Name:Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate

CAS No:1506656-81-0

MF:C₉H₁₄N₂O₂S

MW:214.284660816193

CID:6387747

PubChem ID:80157552

Update Time:2025-06-12

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-6509670
- AKOS018719293
- methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate
- 1506656-81-0
- Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate
- Inchi： 1S/C9H14N2O2S/c1-6(2)4-10-9-11-7(5-14-9)8(12)13-3/h5-6H,4H2,1-3H3,(H,10,11)
- InChI Key： PTGPXNNYACHCBX-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OC)N=C1NCC(C)C

Computed Properties

Exact Mass: 214.07759887g/mol
Monoisotopic Mass: 214.07759887g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 79.5Å²

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6509670-0.05g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	0.05g	$612.0	2023-05-31
Enamine	EN300-6509670-0.1g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	0.1g	$640.0	2023-05-31
Enamine	EN300-6509670-0.25g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	0.25g	$670.0	2023-05-31
Enamine	EN300-6509670-0.5g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	0.5g	$699.0	2023-05-31
Enamine	EN300-6509670-1.0g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	1g	$728.0	2023-05-31
Enamine	EN300-6509670-2.5g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	2.5g	$1428.0	2023-05-31
Enamine	EN300-6509670-5.0g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	5g	$2110.0	2023-05-31
Enamine	EN300-6509670-10.0g	methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate	1506656-81-0	10g	$3131.0	2023-05-31

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

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Additional information on Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate

Comprehensive Overview of Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1506656-81-0)

Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1506656-81-0) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a methyl ester group at the 4-position of the thiazole ring, coupled with a 2-methylpropylamino substituent at the 2-position. This unique structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for thiazole derivatives has surged due to their role in drug discovery and development. Researchers are particularly interested in compounds like Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate for their potential as kinase inhibitors or antimicrobial agents. The compound's CAS No. 1506656-81-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Its synthesis often involves multistep organic reactions, including condensation and esterification, which are key topics in modern synthetic methodologies.

From an industrial perspective, Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate is also explored for its potential in crop protection. Thiazole-based compounds are known for their herbicidal and fungicidal properties, aligning with the global push for sustainable agriculture. This has led to increased interest in optimizing the compound's structure-activity relationship (SAR) to enhance its efficacy while minimizing environmental impact.

Another hot topic linked to this compound is its role in green chemistry. Researchers are investigating eco-friendly synthesis routes, such as catalysis or solvent-free reactions, to produce Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate with higher yields and lower waste. These efforts resonate with the broader scientific community's focus on sustainable chemical processes, a frequently searched term in academic and industrial circles.

In summary, Methyl 2-[(2-methylpropyl)amino]-1,3-thiazole-4-carboxylate (CAS No. 1506656-81-0) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and green chemistry. Its unique thiazole core and functional groups make it a subject of ongoing research, addressing contemporary challenges in drug development and environmental sustainability.